3-Hydroxy-3-propyl-2-hexanone O-ethyloxime

• CAS RN: 154874-71-2
• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 4-[(Z)-N-ethoxy-C-methylcarbonimidoyl]heptan-4-ol
• InChI: InChI=1S/C11H23NO2/c1-5-8-11(13,9-6-2)10(4)12-14-7-3/h13H,5-9H2,1-4H3/b12-10-
• InChI Key: BWYWOFIWDZMZRY-BENRWUELSA-N
• Isomeric SMILES: CCCC(CCC)(/C(=N\OCC)/C)O
• SMILES: CCCC(CCC)(C(=NOCC)C)O
• synonyms: 4-(N-ethoxy-C-methyl-carbonimidoyl)heptan-4-ol

Description

3-Hydroxy-3-propyl-2-hexanone O-ethyloxime (HHE) is a chemical compound that has gained significant attention in scientific research due to its unique properties. HHE is a chiral molecule that possesses a ketoxime functional group, which makes it an attractive candidate for various applications in biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-Hydroxy-3-propyl-2-hexanone O-ethyloxime is not fully understood. However, it has been suggested that this compound may act as an inhibitor of enzymes such as acetylcholinesterase and cyclooxygenase-2. This compound may also interact with GABA receptors in the brain, leading to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of acetylcholinesterase and cyclooxygenase-2, which are enzymes involved in the regulation of neurotransmitter and prostaglandin synthesis, respectively. This compound has also been shown to modulate the activity of GABA receptors in the brain, leading to its anticonvulsant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

3-Hydroxy-3-propyl-2-hexanone O-ethyloxime has several advantages for use in lab experiments. This compound is a chiral molecule that can be easily synthesized and purified. This compound can be used as a chiral auxiliary for the synthesis of biologically active compounds. This compound can also be used as a probe for the study of enzyme-catalyzed reactions and the mechanism of action of various enzymes.
However, there are also limitations to the use of this compound in lab experiments. This compound is a relatively new compound, and its properties and potential applications are still being studied. This compound is also a highly reactive compound that can undergo chemical transformations under certain conditions, which may affect its stability and reproducibility.

Future Directions

There are several future directions for the study of 3-Hydroxy-3-propyl-2-hexanone O-ethyloxime. One potential direction is the investigation of this compound's potential as a drug for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is the development of new drugs and drug delivery systems based on this compound as a building block or ligand. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in biochemistry, pharmacology, and medicinal chemistry.
Conclusion
In conclusion, this compound (this compound) is a chiral molecule that has gained significant attention in scientific research due to its unique properties. This compound has potential applications in various fields of science, including biochemistry, pharmacology, and medicinal chemistry. This compound can be synthesized by the reaction of 3-hydroxy-3-propyl-2-hexanone with hydroxylamine-O-ethyl ether in the presence of a catalyst such as sodium hydroxide. This compound exhibits various biochemical and physiological effects and has several advantages and limitations for use in lab experiments. There are several future directions for the study of this compound, including the investigation of its potential as a drug for the treatment of neurodegenerative diseases and the development of new drugs and drug delivery systems based on this compound.

Synthesis Methods

3-Hydroxy-3-propyl-2-hexanone O-ethyloxime can be synthesized by the reaction of 3-hydroxy-3-propyl-2-hexanone with hydroxylamine-O-ethyl ether in the presence of a catalyst such as sodium hydroxide. This reaction results in the formation of this compound as a white crystalline solid with a melting point of 118-119°C. The yield of this compound can be optimized by controlling the reaction temperature, reaction time, and the molar ratio of reactants.

Scientific Research Applications

3-Hydroxy-3-propyl-2-hexanone O-ethyloxime has been extensively studied for its potential applications in various fields of science. In biochemistry, this compound has been used as a chiral auxiliary for the synthesis of biologically active compounds. This compound can also be used as a probe for the study of enzyme-catalyzed reactions and the mechanism of action of various enzymes.
In pharmacology, this compound has been shown to exhibit anticonvulsant, antinociceptive, and anti-inflammatory activities. This compound has also been investigated for its potential use as a drug for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In medicinal chemistry, this compound has been used as a building block for the synthesis of various drugs and drug candidates. This compound can also be used as a ligand for the design of new drugs and drug delivery systems.